N-(6-ethoxypyrimidin-4-yl)-2,2-diphenylacetamide

Specification

• CAS No.: 1396570-89-0
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.391
• IUPAC Name: N-(6-ethoxypyrimidin-4-yl)-2,2-diphenylacetamide
• Standard InChI: InChI=1S/C20H19N3O2/c1-2-25-18-13-17(21-14-22-18)23-20(24)19(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-14,19H,2H2,1H3,(H,21,22,23,24)
• Standard InChI Key: VEDMTQZPRADFDP-UHFFFAOYSA-N
• SMILES: CCOC1=NC=NC(=C1)NC(=O)C(C2=CC=CC=C2)C3=CC=CC=C3

Introduction

N-(6-ethoxypyrimidin-4-yl)-2,2-diphenylacetamide is a synthetic organic compound with a specific molecular structure and potential applications in various fields. This article will delve into its chemical properties, synthesis methods, and potential biological activities based on available data.

Synthesis Overview

While specific synthesis details for N-(6-ethoxypyrimidin-4-yl)-2,2-diphenylacetamide are not readily available, similar compounds are often synthesized using methods involving the coupling of amines with acyl chlorides in the presence of a base.

Potential Biological Activities

Although specific biological activity data for N-(6-ethoxypyrimidin-4-yl)-2,2-diphenylacetamide is limited, compounds with similar structures have shown potential in various pharmacological applications. For instance, pyrimidine derivatives are known for their antibacterial and antifungal properties.

Related Compounds

• N-(4,6-dimethylpyrimidin-2-yl)-2,2-diphenylacetamide: This compound has a similar structure but lacks the ethoxy group. It has a molecular weight of 317.4 g/mol and is composed of C20H19N3O.

Compound	Molecular Weight (g/mol)	Molecular Formula
N-(6-ethoxypyrimidin-4-yl)-2,2-diphenylacetamide	333.4	C20H19N3O2
N-(4,6-dimethylpyrimidin-2-yl)-2,2-diphenylacetamide	317.4	C20H19N3O

Research Findings and Future Directions

Given the limited information available on N-(6-ethoxypyrimidin-4-yl)-2,2-diphenylacetamide, further research is needed to explore its potential applications. Studies on related compounds suggest that modifications to the pyrimidine ring can significantly impact biological activity, offering a direction for future investigations.

Future Research Directions

• Biological Activity Screening: Conducting thorough biological activity screenings to identify potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Investigating how structural modifications affect the compound's biological activity.

• Synthesis Optimization: Developing efficient and cost-effective synthesis methods to facilitate large-scale production.